Cas no 913836-07-4 (3-N-Cyclopropyl-N-(4-methoxybenzyl)sulfamoylphenylboronic acid)

• Product Name: 3-N-Cyclopropyl-N-(4-methoxybenzyl)sulfamoylphenylboronic acid
• CAS No: 913836-07-4
• MF: C₁₇H₂₀BNO₅S
• MW: 361.220403671265
• MDL: MFCD09027233
• CID: 802876
• PubChem ID: 44119170
• Update Time: 2025-04-19

3-N-Cyclopropyl-N-(4-methoxybenzyl)sulfamoylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[3-[[cyclopropyl[(4-methoxyphenyl)methyl]amino]sulfonyl]phenyl]-
• 3-[Cyclopropyl(4-methoxybenzyl)sulfamoyl]benzeneboronic acid
• [3-[cyclopropyl-[(4-methoxyphenyl)methyl]sulfamoyl]phenyl]boronic acid
• 3-[N-Cyclopropyl-N-(4-methoxybenzyl)sulfamoyl]phenylboronic acid
• OR3765
• (3-{Cyclopropyl[(4-methoxyphenyl)methyl]sulfamoyl}phenyl)boronic acid
• SB83752
• BS-24810
• CS-0176139
• (3-(N-Cyclopropyl-N-(4-methoxybenzyl)sulfamoyl)phenyl)boronicacid
• Boronic acid,b-[3-[[cyclopropyl[(4-methoxyphenyl)methyl]amino]sulfonyl]phenyl]-
• 913836-07-4
• AKOS015840792
• MFCD09027233
• 3-[N-Cyclopropyl-N-(4-methoxybenzyl)sulphamoyl]benzeneboronic acid
• A860484
• DTXSID10657069
• (3-(N-Cyclopropyl-N-(4-methoxybenzyl)sulfamoyl)phenyl)boronic acid
• 3-N-Cyclopropyl-N-(4-methoxybenzyl)sulfamoylphenylboronic acid

• MDL： MFCD09027233
• Inchi： 1S/C17H20BNO5S/c1-24-16-9-5-13(6-10-16)12-19(15-7-8-15)25(22,23)17-4-2-3-14(11-17)18(20)21/h2-6,9-11,15,20-21H,7-8,12H2,1H3
• InChI Key： SEQRSOGIBTXUHT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(B(O)O)C=1)(N(CC1C=CC(=CC=1)OC)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 361.11600
• Monoisotopic Mass: 361.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.4A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 596.8±60.0 °C at 760 mmHg
• Flash Point: 314.7±32.9 °C
• Refractive Index: 1.633
• PSA: 95.45000
• LogP: 1.80910
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

3-N-Cyclopropyl-N-(4-methoxybenzyl)sulfamoylphenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides